Cas no 325737-60-8 (6-chloro-7-(4-chlorophenyl)methoxy-4-methyl-2H-chromen-2-one)

• Product Name: 6-chloro-7-(4-chlorophenyl)methoxy-4-methyl-2H-chromen-2-one
• CAS No: 325737-60-8
• MF: C₁₇H₁₂Cl₂O₃
• MW: 335.181383132935
• CID: 6353941
• PubChem ID: 763607
• Update Time: 2025-05-20

6-chloro-7-(4-chlorophenyl)methoxy-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-(4-chlorophenyl)methoxy-4-methyl-2H-chromen-2-one
• CCG-350126
• SR-01000442864
• Z17955968
• SR-01000442864-1
• UPCMLD0ENAT0502-0928:001
• F0398-0093
• 6-chloro-7-[(4-chlorophenyl)methoxy]-4-methylchromen-2-one
• Oprea1_331521
• Oprea1_491227
• 325737-60-8
• 6-chloro-7-((4-chlorobenzyl)oxy)-4-methyl-2H-chromen-2-one
• AKOS000522650
• 6-chloro-7-[(4-chlorophenyl)methoxy]-4-methyl-2H-chromen-2-one

• Inchi： 1S/C17H12Cl2O3/c1-10-6-17(20)22-15-8-16(14(19)7-13(10)15)21-9-11-2-4-12(18)5-3-11/h2-8H,9H2,1H3
• InChI Key： XNUNIGCBASICAW-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C)=CC(=O)OC=2C=C1OCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 334.0163496g/mol
• Monoisotopic Mass: 334.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 6-chloro-7-(4-chlorophenyl)methoxy-4-methyl-2H-chromen-2-one

Recent Advances in the Study of 6-Chloro-7-(4-chlorophenyl)methoxy-4-methyl-2H-chromen-2-one (CAS: 325737-60-8)

The compound 6-chloro-7-(4-chlorophenyl)methoxy-4-methyl-2H-chromen-2-one (CAS: 325737-60-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin derivative exhibits a unique structural framework that makes it a promising candidate for drug development, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacological properties.

One of the key findings in recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involving cytochrome P450 enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-chloro-7-(4-chlorophenyl)methoxy-4-methyl-2H-chromen-2-one acts as a potent inhibitor of CYP2C9, an enzyme implicated in drug metabolism. This inhibition profile suggests potential applications in drug-drug interaction studies and personalized medicine, where modulating enzyme activity could enhance the efficacy of co-administered drugs.

In the realm of antimicrobial research, a team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound exhibits remarkable activity against drug-resistant strains of Staphylococcus aureus. The study highlighted its ability to disrupt bacterial cell membrane integrity while showing minimal cytotoxicity to mammalian cells, a crucial factor for therapeutic development. The researchers attributed this selective toxicity to the compound's unique substitution pattern, particularly the 4-chlorophenylmethoxy group at position 7.

Structural-activity relationship (SAR) studies have been a major focus in recent investigations. Researchers at the National University of Singapore systematically modified various positions on the coumarin scaffold and found that the 6-chloro and 4-methyl substitutions are critical for maintaining the compound's bioactivity. Their work, published in European Journal of Medicinal Chemistry, provided valuable insights for future derivative design and optimization.

From a synthetic chemistry perspective, several groups have developed novel methodologies for the efficient production of 6-chloro-7-(4-chlorophenyl)methoxy-4-methyl-2H-chromen-2-one. A 2024 report in Organic Process Research & Development described a continuous flow synthesis approach that improved yield from 68% to 92% while reducing reaction time from 12 hours to just 45 minutes. This advancement addresses previous scalability challenges and could facilitate larger-scale production for preclinical studies.

Looking forward, researchers are particularly excited about the compound's potential in targeted cancer therapies. Preliminary in vitro studies have shown promising results against breast cancer cell lines, with mechanisms involving both apoptosis induction and cell cycle arrest. However, further in vivo studies are needed to fully evaluate its therapeutic potential and safety profile. The compound's dual functionality as both a therapeutic agent and a chemical probe for studying biological pathways makes it a valuable tool in chemical biology research.